- Preparation of dicyclopropyldihydroimidazopyrrolopyridinecarboxamide derivatives for use as JAK2 inhibitors, World Intellectual Property Organization, , ,
Cas no 955370-01-1 (Tert-butyl 1-ethylhydrazinecarboxylate)
955370-01-1 structure
Product Name:Tert-butyl 1-ethylhydrazinecarboxylate
CAS No:955370-01-1
MF:C7H16N2O2
MW:160.214141845703
MDL:MFCD23378734
CID:2154719
PubChem ID:57517432
Update Time:2025-09-19
Tert-butyl 1-ethylhydrazinecarboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 1-ethylhydrazinecarboxylate
- 1-Boc-1-ethylhydrazine
- VVAWWZVWLRCTOT-UHFFFAOYSA-N
- t-Butyl 1-ethylhydrazinecarboxylate
- tert-butyl N-amino-N-ethyl-carbamate
- SY060441
- tert-butyl 1-ethylhydrazine-1-carboxylate
- N-ethyl-hydrazinecarboxylic acid tert-butyl ester
- Hydrazinecarboxylic acid, 1-ethyl-, 1,1-dimethylethyl ester
- 1,1-Dimethylethyl 1-ethylhydrazinecarboxylate (ACI)
- tert-Butyl N-ethylhydrazinecarboxylate
- 955370-01-1
- AS-44187
- EN300-175599
- DB-371800
- N-ethyl(tert-butoxy)carbohydrazide
- N-ethyltert-butoxycarbohydrazide
- MFCD23378734
- SCHEMBL1025291
- AKOS030627872
- tert-butyl N-amino-N-ethylcarbamate
- CS-0158456
- A10033
- A1-13421
- Tert-butyl 1-ethylhydrazinecarboxylate
-
- MDL： MFCD23378734
- Inchi： 1S/C7H16N2O2/c1-5-9(8)6(10)11-7(2,3)4/h5,8H2,1-4H3
- InChI Key： VVAWWZVWLRCTOT-UHFFFAOYSA-N
- SMILES： O=C(N(CC)N)OC(C)(C)C
Computed Properties
- Exact Mass: 160.121177757g/mol
- Monoisotopic Mass: 160.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.6
- XLogP3: 0.7
Tert-butyl 1-ethylhydrazinecarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AE327-200mg |
Tert-butyl 1-ethylhydrazinecarboxylate |
955370-01-1 | 97% | 200mg |
599.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AE327-50mg |
Tert-butyl 1-ethylhydrazinecarboxylate |
955370-01-1 | 97% | 50mg |
259.0CNY | 2021-07-15 | |
| TRC | T186170-500mg |
tert-Butyl 1-ethylhydrazinecarboxylate |
955370-01-1 | 500mg |
$ 415.00 | 2022-06-03 | ||
| TRC | T186170-1000mg |
tert-Butyl 1-ethylhydrazinecarboxylate |
955370-01-1 | 1g |
$ 680.00 | 2022-06-03 | ||
| abcr | AB481265-250 mg |
t-Butyl 1-ethylhydrazinecarboxylate, 95%; . |
955370-01-1 | 95% | 250MG |
€233.40 | 2023-04-20 | |
| abcr | AB481265-1 g |
t-Butyl 1-ethylhydrazinecarboxylate, 95%; . |
955370-01-1 | 95% | 1g |
€507.10 | 2023-04-20 | |
| abcr | AB481265-5 g |
t-Butyl 1-ethylhydrazinecarboxylate; 95% |
955370-01-1 | 5g |
€953.00 | 2022-08-31 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B49165-1g |
tert-Butyl 1-ethylhydrazinecarboxylate |
955370-01-1 | 97% | 1g |
￥1097.0 | 2022-10-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B49165-100mg |
tert-Butyl 1-ethylhydrazinecarboxylate |
955370-01-1 | 97% | 100mg |
￥240.0 | 2022-10-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B49165-250mg |
tert-Butyl 1-ethylhydrazinecarboxylate |
955370-01-1 | 97% | 250mg |
￥407.0 | 2022-10-09 |
Tert-butyl 1-ethylhydrazinecarboxylate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Methylhydrazine Solvents: Tetrahydrofuran ; 0 °C; overnight, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Dichloromethane ; 12 h, rt
Reference
- Preparation of heterocyclic compounds as Wee1 inhibitors, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
Reference
- Preparation of bis(glycinamide) derivatives as therapeutic agents for treatment of cerebral infarction, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
Reference
- Pyrazolo[3,4-d]pyrimidin-3-one compound and medical use thereof, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; rt
Reference
- First-in-Class Hydrazide-Based HDAC6 Selective Inhibitor with Potent Oral Anti-Inflammatory Activity by Attenuating NLRP3 Inflammasome Activation, Journal of Medicinal Chemistry, 2022, 65(18), 12140-12162
Production Method 6
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Dichloromethane ; 12 h, rt
Reference
- Preparation of heterocyclic compounds, especially substituted 1H-pyrazolo[3,4-d]pyrimidin-3-ones and analogs, as Wee1 inhibitors, United States, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Benzyltriethylammonium chloride Solvents: Acetonitrile ; 24 h, rt
1.2 Reagents: Methylhydrazine Solvents: Tetrahydrofuran ; 0 °C; 0 °C → rt; 40 h, rt
1.2 Reagents: Methylhydrazine Solvents: Tetrahydrofuran ; 0 °C; 0 °C → rt; 40 h, rt
Reference
- An Oxidative [2,3]-Sigmatropic Rearrangement of Allylic Hydrazides, Journal of the American Chemical Society, 2011, 133(36), 14252-14255
Production Method 8
Reaction Conditions
1.1 Reagents: Methylhydrazine Solvents: Tetrahydrofuran ; 0 °C → rt; rt
Reference
- Preparation of spiro benzoxazine derivatives as modulators of ion channels, World Intellectual Property Organization, , ,
Production Method 9
Reaction Conditions
1.1 Reagents: Methylhydrazine Solvents: Tetrahydrofuran ; 0 °C → rt; rt
Reference
- Heterocyclic-fused spiro[chromene-piperidine] derivatives and related compounds as modulators of ion channels and their preparation and use for the treatment of diseases, World Intellectual Property Organization, , ,
Production Method 10
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; 16 h, rt
Reference
- E-64c-Hydrazide: A Lead Structure for the Development of Irreversible Cathepsin C Inhibitors, ChemMedChem, 2013, 8(8), 1314-1321
Production Method 11
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Ethanol ; 0 °C; 24 h, 20 - 25 °C
Reference
- Preparation of pyridinamine-substituted heterotricyclo compounds as CDK4 and CDK6 inhibitors, World Intellectual Property Organization, , ,
Production Method 12
Reaction Conditions
Reference
- Preparation of N2-(aryl or heteroaryl)-N2-(carbamoylmethyl)glycinamides as homocysteine synthase inhibitors, World Intellectual Property Organization, , ,
Tert-butyl 1-ethylhydrazinecarboxylate Raw materials
- Di-tert-butyl dicarbonate
- Oxalic acid
- 1-(1,1-Dimethylethyl) 2-(phenylmethyl) 1-ethyl-1,2-hydrazinedicarboxylate
- N-(tert-Butoxycarbonylamino)phthalimide
- Tert-butyl (1,3-dioxoisoindolin-2-yl)(ethyl)carbamate
- Hydrazine, ethyl-
Tert-butyl 1-ethylhydrazinecarboxylate Preparation Products
Tert-butyl 1-ethylhydrazinecarboxylate Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
955370-01-1 (Tert-butyl 1-ethylhydrazinecarboxylate) Related Products
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